Cas no 1352395-23-3 (5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1352395-23-3
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 5058485
• Update Time: 2025-05-19

5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid

• Inchi： 1S/C9H7ClN2O2/c1-5-8(9(13)14)7-4-6(10)2-3-12(7)11-5/h2-4H,1H3,(H,13,14)
• InChI Key： GNMURHVWUZYBFX-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(C=1)=C(C(=O)O)C(C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6

Additional information on 5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid

Introduction to 5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic Acid (CAS No. 1352395-23-3)

5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid, with the chemical identifier CAS No. 1352395-23-3, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound belongs to the pyrazolo[1,5-a]pyridine class, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development.

The structure of 5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid consists of a fused pyrazole and pyridine ring system, enhanced by a chloro substituent at the 5-position and a methyl group at the 2-position. The carboxylic acid functional group at the 3-position further contributes to its reactivity and utility in synthetic chemistry. This unique arrangement of functional groups makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focusing on derivatives of pyrazolo[1,5-a]pyridine due to their demonstrated efficacy in various biological assays. The presence of the chloro group enhances the electrophilicity of the molecule, making it a suitable candidate for further functionalization through nucleophilic substitution reactions. This property has been exploited in the development of novel pharmaceutical agents targeting a range of therapeutic areas.

One of the most compelling aspects of 5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid is its potential as a scaffold for drug discovery. Researchers have leveraged its structural framework to design molecules with improved pharmacokinetic properties and enhanced binding affinity to biological targets. For instance, studies have shown that modifications at the 2- and 5-positions can significantly alter the biological activity of the compound, leading to the identification of potent inhibitors in preclinical models.

The carboxylic acid moiety in 5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid also plays a crucial role in its reactivity. This group can be readily converted into esters, amides, or other derivatives, which are often essential for improving solubility and metabolic stability in drug candidates. Such transformations have been integral to the development of several lead compounds that are currently undergoing further investigation in clinical trials.

Recent advancements in synthetic methodologies have further enhanced the accessibility of CAS No. 1352395-23-3. New catalytic systems and green chemistry approaches have enabled more efficient and sustainable production processes, reducing costs and environmental impact. These innovations are particularly important as the pharmaceutical industry continues to prioritize sustainable practices without compromising on quality or yield.

The biological activity of 5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid has been extensively studied in various cellular and animal models. Preliminary findings suggest that this compound exhibits promising effects on multiple targets relevant to human health. For example, it has shown potential as an anti-inflammatory agent by modulating key signaling pathways involved in immune responses. Additionally, its ability to interact with specific enzymes and receptors has raised interest in its potential as an antiviral or anticancer therapeutic.

In conclusion, 5-Chloro-2-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid represents a compelling compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.